Tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate

• IUPAC Name: tert-butyl 4-methyl-2-(prop-2-ynylamino)pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H17N3O2/c1-6-7-14-12-15-8-10(9(2)16-12)11(17)18-13(3,4)5/h1,8H,7H2,2-5H3,(H,14,15,16)
• InChI Key: BNOOHLDROUFVOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)OC(C)(C)C)NCC#C
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• CAS No.: 2248417-05-0

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized. These compounds have shown promising neuroprotective and anti-inflammatory properties.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps, including the design, synthesis, and characterization of the compounds. The compounds are characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of similar compounds is analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a series of steps, starting from commercially available materials.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds are analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

The mechanism of action of similar compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. These compounds have shown promising neuroprotective and anti-inflammatory properties.

Future Directions

The future directions for the research on similar compounds include the development of these compounds as neuroprotective and anti-neuroinflammatory agents. These compounds have shown promising results in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.